Cas no 2199835-21-5 (2-(Cyclopropylmethoxy)-1,3-thiazole)

• Product Name: 2-(Cyclopropylmethoxy)-1,3-thiazole
• CAS No: 2199835-21-5
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 5326334
• Update Time: 2025-08-04

2-(Cyclopropylmethoxy)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-1,3-thiazole
• 2-(Cyclopropylmethoxy)-1,3-thiazole

• Inchi： 1S/C7H9NOS/c1-2-6(1)5-9-7-8-3-4-10-7/h3-4,6H,1-2,5H2
• InChI Key： YUSDENZCCBJHIX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• XLogP3: 2
• Topological Polar Surface Area: 50.4

Additional information on 2-(Cyclopropylmethoxy)-1,3-thiazole

2-(Cyclopropylmethoxy)-1,3-thiazole: A Comprehensive Overview

The compound 2-(Cyclopropylmethoxy)-1,3-thiazole, identified by the CAS number 2199835-21-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the cyclopropylmethoxy group at the 2-position of the thiazole ring introduces unique electronic and steric properties, making it a subject of interest in contemporary research.

The synthesis of 2-(Cyclopropylmethoxy)-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole core. This is often achieved through cyclization reactions involving appropriate thioamide or amine precursors. The substitution at the 2-position with the cyclopropylmethoxy group is then carried out using nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and enhancing purity levels.

One of the most promising applications of 2-(Cyclopropylmethoxy)-1,3-thiazole lies in its potential as a building block for drug discovery. Thiazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The cyclopropylmethoxy substituent adds further functionality by introducing lipophilic properties and enhancing bioavailability. Recent studies have explored its role in inhibiting kinase activity, suggesting its potential in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 2-(Cyclopropylmethoxy)-1,3-thiazole has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, paving the way for more efficient energy conversion technologies.

The environmental impact of 2-(Cyclopropylmethoxy)-1,3-thiazole has also been a focus of recent investigations. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2-(Cyclopropylmethoxy)-1,3-thiazole represents a versatile compound with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.